2-(naphthalen-1-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C22H18N2OS/c25-22(14-18-7-3-6-17-5-1-2-8-19(17)18)24-15-16-10-11-23-20(13-16)21-9-4-12-26-21/h1-13H,14-15H2,(H,24,25)
• InChI Key: PKHCHNVSKUKXGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=CC(=NC=C3)C4=CC=CS4
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

2-(naphthalen-1-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as THAL-SNS-032 and is a selective inhibitor of CDK9, a protein that plays a crucial role in cell cycle regulation and transcriptional control.

Scientific Research Applications

Synthesis and Chemical Properties

• Design and Synthesis of Derivatives : A study by Yang Jing (2010) involved the design and synthesis of novel N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives from a related compound. These derivatives were characterized using techniques like 1H NMR, IR, and MS, highlighting the compound's versatility in synthetic chemistry (Yang Jing, 2010).

• Chemosensors for Transition Metal Ions : Prajkta Gosavi-Mirkute et al. (2017) synthesized and characterized derivatives including 2-((thiophen-2-yl)methylamino)naphthalene-1,4-dione, demonstrating their potential as chemosensors for transition metal ions. This suggests applications in analytical chemistry, particularly in metal ion detection (Prajkta Gosavi-Mirkute et al., 2017).

• Catalysis and Ultrasound Irradiation : M. Mokhtary and Mogharab Torabi (2017) reported the use of related naphthalene and thiophene-containing acetamide derivatives in catalytic synthesis under ultrasound irradiation. This indicates the compound's role in facilitating efficient chemical reactions (M. Mokhtary & Mogharab Torabi, 2017).

Biological Applications

• Anti-Parkinson's Activity : S. Gomathy et al. (2012) explored derivatives of a similar compound for their potential anti-Parkinson's activity. This study highlights the therapeutic potential of such compounds in neurodegenerative diseases (S. Gomathy et al., 2012).

• Anti-HIV Activity : Nawar S. Hamad et al. (2010) synthesized a series of naphthalene derivatives, including those related to the queried compound, and evaluated them for anti-HIV activity. The results suggested potential applications in developing antiviral agents (Nawar S. Hamad et al., 2010).

• DNA Interaction and Docking Studies : Research by Baris Kurt et al. (2020) involved the synthesis of similar compounds and their interaction with DNA. This implies applications in understanding molecular interactions and drug design (Baris Kurt et al., 2020).